2-[[2-[(4-Methylphenyl)methoxy]phenyl]methylamino]ethanol;hydrochloride

• IUPAC Name: 2-[[2-[(4-methylphenyl)methoxy]phenyl]methylamino]ethanol;hydrochloride
• InChI: InChI=1S/C17H21NO2.ClH/c1-14-6-8-15(9-7-14)13-20-17-5-3-2-4-16(17)12-18-10-11-19;/h2-9,18-19H,10-13H2,1H3;1H
• InChI Key: UZXMSHYHXIFXTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CC=CC=C2CNCCO.Cl
• Molecular Formula: C17H22ClNO2
• Molecular Weight: 307.8 g/mol

Description

2-[[2-[(4-Methylphenyl)methoxy]phenyl]methylamino]ethanol;hydrochloride is a chemical compound with a complex structure that includes a phenyl ring, a methyl group, and an ethanolamine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[[2-[(4-Methylphenyl)methoxy]phenyl]methylamino]ethanol;hydrochloride typically involves multiple steps. One common method starts with the reaction of 4-methylbenzyl chloride with 2-hydroxybenzylamine to form an intermediate. This intermediate is then reacted with 2-chloroethanol under basic conditions to yield the final product. The reaction conditions often include the use of solvents like dichloromethane and catalysts such as sodium hydroxide.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to optimize yield and purity. The use of advanced techniques like high-performance liquid chromatography (HPLC) ensures the separation and purification of the final product.

Chemical Reactions Analysis

Types of Reactions

2-[[2-[(4-Methylphenyl)methoxy]phenyl]methylamino]ethanol;hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions are common, especially with halogenated reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Halogenated reagents like bromoethane in the presence of a base.

Major Products Formed

Oxidation: The major products include carboxylic acids and ketones.

Reduction: The major products are typically alcohols.

Substitution: The major products are substituted phenyl derivatives.

Scientific Research Applications

2-[[2-[(4-Methylphenyl)methoxy]phenyl]methylamino]ethanol;hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: Employed in the study of enzyme kinetics and protein-ligand interactions.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the production of pharmaceuticals and fine chemicals.

Mechanism of Action

The mechanism of action of 2-[[2-[(4-Methylphenyl)methoxy]phenyl]methylamino]ethanol;hydrochloride involves its interaction with specific molecular targets. The compound binds to receptors or enzymes, altering their activity and leading to various biological effects. The pathways involved may include inhibition of specific enzymes or modulation of receptor activity, resulting in therapeutic outcomes.

Comparison with Similar Compounds

Similar Compounds

• 2-[[2-[(4-Chlorophenyl)methoxy]phenyl]methylamino]ethanol;hydrochloride
• 2-[[2-[(4-Fluorophenyl)methoxy]phenyl]methylamino]ethanol;hydrochloride
• 2-[[2-[(4-Bromophenyl)methoxy]phenyl]methylamino]ethanol;hydrochloride

Uniqueness

2-[[2-[(4-Methylphenyl)methoxy]phenyl]methylamino]ethanol;hydrochloride is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the methyl group enhances its lipophilicity, potentially improving its bioavailability and therapeutic efficacy compared to similar compounds.